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Compound of Interest

Compound Name: Methyl Aziridine-2-carboxylate

CAS No.: 5950-34-5

Cat. No.: B1297569

Get Quote

Content Type: Advanced Technical Monograph Target Audience: Medicinal Chemists, Process

Chemists, and Drug Discovery Specialists[1]

Executive Summary: The Strained Electrophile
Methyl aziridine-2-carboxylate (CAS 5950-34-5) is a high-value chiral building block defined

by its significant ring strain (~26-27 kcal/mol).[1] Unlike linear amino acid derivatives, this

molecule possesses a "loaded spring" mechanism; the relief of ring strain drives reactivity,

allowing for the rapid formation of complex heterocycles, non-canonical amino acids, and

peptidomimetics.[1]

This guide moves beyond basic properties to address the regioselective control required to

utilize this molecule effectively in drug development. It focuses on the NH-free form and its N-

activated derivatives, providing self-validating protocols for synthesis and application.[1]

Chemical Architecture & Reactivity Profile[1][2]
The utility of methyl aziridine-2-carboxylate lies in its dual electrophilic sites.[1] The nitrogen

atom acts as a nucleophile (unless protected), while the C2 and C3 carbons act as
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electrophiles during ring-opening events.[1]

Quantitative Data Profile
Property Value Critical Note for Handling

CAS Number 5950-34-5
Often supplied stabilized with

Hydroquinone (HQ).[1][2]

Molecular Weight 101.11 g/mol
Low MW allows high atom

economy in synthesis.[1]

Boiling Point 143°C
Volatile; significant inhalation

hazard.[1]

Density 1.12 g/mL
Denser than water; sinks in

aqueous extractions.[1]

Chirality Usually (S)-isomer

Derived from L-Serine;

stereocenter at C2 is labile

under strong base.[1]

Stability Polymerizable

Must be stored at 2-8°C; prone

to dimerization if N is

unprotected.[1]

The Regioselectivity Paradox
The core challenge in using CAS 5950-34-5 is controlling where the nucleophile attacks.

C3 Attack (Steric Control): Favored by unactivated aziridines or steric bulk.[1] Yields

-amino acids.[1][3][4]

C2 Attack (Electronic Control): Favored by N-activation (e.g., -Cbz, -Ts) and carbonyl

influence.[1] Yields

-amino acids.[1][3][4]

Experimental Protocol: Synthesis from Serine
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Note: While available commercially, in-house preparation ensures enantiopurity and allows

immediate N-functionalization to prevent polymerization.[1]

Objective: Synthesis of N-Trityl-methyl aziridine-2-carboxylate (stable precursor) followed by

deprotection/usage.

Phase A: The "Self-Validating" Cyclization Workflow
This protocol utilizes the conversion of L-Serine methyl ester to the aziridine via a mesylate

intermediate.

Reagents: L-Serine methyl ester HCl, Trityl Chloride (Trt-Cl), Triethylamine (TEA),

Methanesulfonyl chloride (MsCl).[1]

N-Protection (Tritylation):

Dissolve L-Serine methyl ester in DCM at 0°C. Add 2.2 eq TEA.

Slowly add 1.1 eq Trt-Cl.[1] Stir 4h.

Checkpoint: TLC (Hexane/EtOAc 4:[1]1) shows disappearance of baseline starting

material and appearance of high Rf spot (Trt-product).[1]

O-Mesylation & Cyclization (The Critical Step):

To the Trt-Ser-OMe solution (0°C), add 1.2 eq TEA and 1.1 eq MsCl.[1]

Reflux: Heat to reflux for 6-12 hours. The intermediate mesylate undergoes intramolecular

displacement by the trityl-amine nitrogen.[1]

Mechanistic Insight: The bulky Trityl group prevents N-alkylation dimerization, forcing the

intramolecular cyclization.[1]

Purification:

Wash with dilute citric acid (removes TEA), then brine.[1] Dry over

.[1]
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Recrystallize from MeOH/Ethanol.[1]

Validation Metrics (Self-Correction)
1H NMR (CDCl3): Look for the diagnostic aziridine ring protons.[1]

Protons: Two doublets (or multiplets) around

1.3 - 2.2 ppm (C3 protons) and one multiplet around

2.5 ppm (C2 proton).[1]

Failure Mode: If signals appear >4.0 ppm, the ring did not close (remains mesylate) or

hydrolyzed.[1]

Application: Regioselective Ring Opening in Drug
Design
The most powerful application of CAS 5950-34-5 is the synthesis of non-canonical amino

acids. The diagram below illustrates the decision tree for obtaining different isomers.

Methyl aziridine-2-carboxylate
(N-Activated)

Path A: C3 Attack
(Kinetic/Steric)

 Unactivated or
Lewis Acid Cat.

Path B: C2 Attack
(Thermodynamic/Electronic)

 Electron Withdrawing Group
on Nitrogen (EWG)

Nucleophile (Nu-)

Alpha-Amino Acid Deriv.
(Nu at Beta-position)

 Retains Stereochem
at C2

Beta-Amino Acid Deriv.
(Nu at Alpha-position)

 Inversion of
Stereochem at C2

Click to download full resolution via product page

Figure 1: Regioselective divergence. N-activation (e.g., Tosyl, Boc) pulls electron density,

making C2 more electrophilic due to proximity to the ester, often leading to Path B. Unactivated

systems favor Path A.[1]

Protocol: Synthesis of

-Fluoroamines (PET Tracer Precursors)
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Using [18F]Fluoride or HF-reagents.[1]

Substrate: N-Cbz-Methyl aziridine-2-carboxylate.

Reagent: TBAF (Tetrabutylammonium fluoride) or KHF2.[1]

Condition: Reflux in THF/Dioxane.[1]

Result: Fluoride attacks C3 (less hindered) predominantly in the absence of extreme

electronic bias, but N-Cbz can shift this.[1] Note: Literature suggests N-activation often

directs nucleophiles to C3 depending on solvent polarity.[1]

Biological Application: Cysteine Protease Inhibition[1][7]
[8]
Aziridine-2-carboxylates function as "warheads" in covalent inhibitor design.[1]

Mechanism:

Recognition: The ester/amide side chain binds to the S1 pocket of the protease (e.g.,

Papain, Cathepsin).[1]

Alkylation: The active site Cysteine thiolate (

) attacks the aziridine ring.[1]

Irreversible Inhibition: The ring opens, forming a stable thioether bond, permanently disabling

the enzyme.[1]

Design Tip: To increase specificity, replace the methyl ester with a peptide chain that matches

the substrate specificity of the target protease.

Safety & Handling (Critical)
Aziridines are alkylating agents and must be treated as potential mutagens.[1]

The "Red Flag" Protocol:
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PPE: Double nitrile gloves, chemical splash goggles, and a functioning fume hood are non-

negotiable.[1]

Quenching (The Kill Switch): Never dispose of active aziridine waste directly.[1]

Solution: Prepare a 10% Sodium Thiosulfate (

) solution or 1M HCl.[1]

Procedure: Stir all glassware and waste solutions in the quench solution for 24 hours.[1]

The thiosulfate nucleophilically opens the ring, rendering it harmless.[1] Acid hydrolysis

converts it to the amino alcohol.[1]

Storage: Store at 4°C. If the liquid turns yellow/orange or becomes viscous, polymerization

has occurred.[1] Discard via the quenching protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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